Cas no 1955518-66-7 (5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid)

5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid is a heterocyclic compound featuring a cyclopropyl-substituted isoxazole core linked to a methylthiophene moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The carboxylic acid functional group enhances its utility as a versatile intermediate for further derivatization, such as amide or ester formation. Its fused aromatic and heterocyclic components contribute to stability and selective binding properties, making it valuable in the development of biologically active molecules. The compound's well-defined synthesis pathway ensures consistent purity, supporting its use in high-precision chemical applications.
5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid structure
1955518-66-7 structure
Product Name:5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid
CAS No:1955518-66-7
MF:C12H11NO3S
MW:249.285641908646
CID:5720445
PubChem ID:91811879
Update Time:2025-06-07

5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-265332
    • 5-cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid
    • 5-cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylicacid
    • F1907-0535
    • AKOS026706403
    • 5-cyclopropyl-3-(5-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid
    • 1955518-66-7
    • 4-Isoxazolecarboxylic acid, 5-cyclopropyl-3-(5-methyl-2-thienyl)-
    • 5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid
    • Inchi: 1S/C12H11NO3S/c1-6-2-5-8(17-6)10-9(12(14)15)11(16-13-10)7-3-4-7/h2,5,7H,3-4H2,1H3,(H,14,15)
    • InChI Key: YAFJLSBMHJJJHC-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC=C1C1C(C(=O)O)=C(C2CC2)ON=1

Computed Properties

  • Exact Mass: 249.04596439g/mol
  • Monoisotopic Mass: 249.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Density: 1.408±0.06 g/cm3(Predicted)
  • Boiling Point: 389.8±42.0 °C(Predicted)
  • pka: 2.73±0.50(Predicted)

5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid Pricemore >>

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